7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C12H16FN
• Molecular Weight: 193.26 g/mol
• IUPAC Name: 7-fluoro-2,2,4-trimethyl-3,4-dihydro-1H-quinoline
• InChI: InChI=1S/C12H16FN/c1-8-7-12(2,3)14-11-6-9(13)4-5-10(8)11/h4-6,8,14H,7H2,1-3H3
• InChI Key: YSWZQEZZAZXWAM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(NC2=C1C=CC(=C2)F)(C)C

Description

7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline (hereafter referred to as 7-F-THQ) is a substituted tetrahydroquinoline (THQ) derivative characterized by a fluorine atom at position 7 and three methyl groups at positions 2, 2, and 4. Its hydrochloride form has a molecular weight of 253.18 g/mol . THQ derivatives are widely explored for their pharmacological and industrial applications, including roles as antioxidants, corrosion inhibitors, and intermediates in drug synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline typically involves the fluorination of a precursor compound. One common method involves the reaction of 2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline with a fluorinating agent under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale fluorination processes using specialized equipment to ensure safety and efficiency. The reaction conditions, such as temperature, pressure, and the choice of fluorinating agent, are optimized to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can convert it into different tetrahydroquinoline derivatives.

Substitution: The fluorine atom can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s fluorinated structure makes it useful in studying enzyme interactions and metabolic pathways.

Industry: It can be used in the production of materials with specific properties, such as enhanced thermal stability or unique electronic characteristics.

Mechanism of Action

The mechanism of action of 7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline involves its interaction with specific molecular targets. The fluorine atom can enhance the compound’s binding affinity to certain enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Structural Analogs

The biological and physicochemical properties of THQ derivatives are highly dependent on substituent type, position, and combination. Below is a detailed comparison of 7-F-THQ with key analogs:

Substituent Position and Type

6-Hydroxy-2,2,4-trimethyl-THQ (HTHQ)

• Structure : Hydroxyl group at position 6; methyl groups at 2, 2, and 4.
• Key Findings :
  • Demonstrated potent antioxidant and neuroprotective effects in a rat model of Parkinson’s disease, outperforming the drug rasagiline.
  • Reduced oxidative stress markers (8-isoprostane, lipid/protein oxidation products) and suppressed NF-κB-mediated inflammation .
• Comparison :
  • The hydroxyl group at position 6 enhances antioxidant capacity via radical scavenging, whereas the fluorine at position 7 in 7-F-THQ may improve metabolic stability and bioavailability.
  • Methyl groups at 2,2,4 are conserved, suggesting shared steric and electronic effects.

8-Bromo-2,2,4-trimethyl-THQ

• Structure : Bromine at position 8; methyl groups at 2, 2, and 4.
• Comparison :
  • Bromine’s larger atomic radius and polarizability compared to fluorine may alter binding affinity in biological targets.
  • The 7- vs. 8-position substitution could lead to divergent interactions with enzymes or receptors.

7-Chloro-THQ

• Structure : Chlorine at position 7.
• Key Findings: Limited data available, but chloro-substituted THQs are often intermediates in drug synthesis .
• Comparison :
  • Chlorine’s higher electronegativity and lipophilicity compared to fluorine may influence solubility and membrane permeability.

Functional Group Impact on Bioactivity

• Fluorine vs. Hydroxyl :
  • Fluorine enhances metabolic stability and bioavailability due to its electronegativity and small size, making 7-F-THQ a candidate for CNS-targeting drugs.
  • Hydroxyl groups (as in HTHQ) improve antioxidant activity but may reduce stability due to susceptibility to oxidation .
• Methyl Groups :
  • The 2,2,4-trimethyl configuration is common in industrial antioxidants (e.g., lubricant additives), suggesting these groups contribute to steric protection and radical stabilization .

Biological Activity

7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a compound of interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanism of action, and potential therapeutic applications.

• Molecular Formula : C₉H₁₀FN
• Molecular Weight : 155.18 g/mol
• CAS Number : 799274-06-9
• InChI Key : LOJNQXIJLCPQDR-UHFFFAOYSA-N

Biological Activity Overview

7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline has shown various biological activities in preliminary studies. Its potential as an inhibitor of specific enzymes and biological pathways has been explored.

Anticoagulant Activity

Recent studies have investigated the compound's ability to inhibit blood coagulation factors. The compound was found to exhibit inhibitory activity against factor XIIa, which is critical in the coagulation cascade. The selectivity and potency of this compound were evaluated using in vitro assays.

Compound	IC50 (µM)	Selectivity
7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline	9.5	High over thrombin

The results indicate that 7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline selectively inhibits factor XIIa with an IC50 value of 9.5 µM. This selectivity is significant as it suggests a lower risk of bleeding compared to traditional anticoagulants that inhibit thrombin.

The mechanism by which 7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline exerts its anticoagulant effects involves binding to the active site of factor XIIa. Molecular docking studies suggest that the compound forms strong interactions with key amino acids in the enzyme's active site.

Case Studies

• In Vitro Studies : A study published in MDPI evaluated several inhibitors for their action on factor XIIa. Among these inhibitors was 7-Fluoro-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. The study highlighted its promising activity and selectivity profile.

  "The compound demonstrated significant inhibition of factor XIIa with a favorable selectivity index compared to other coagulation factors."

• Safety and Toxicology : Toxicological assessments indicated that while the compound shows promising biological activity, it also presents certain safety concerns. In vitro cytotoxicity assays revealed moderate toxicity at higher concentrations.

  Endpoint	Result
  Cytotoxicity (IC50)	25 µM
  Skin Irritation	Moderate